- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Alkylaluminium and derivatives
Alkylaluminums and their derivatives are a class of chemical compounds that play crucial roles in various industrial applications, particularly in the polymerization processes for producing polyolefins. These compounds are formed by reacting aluminum trichloride with primary alcohols or alkyl halides to form dialkylaluminum halides. Common derivatives include trialkylaluminums and dialkylaluminum halides.
These reagents are characterized by their strong Lewis acidic properties, which make them highly effective as catalysts in a wide range of organic synthesis reactions. They are widely used as initiators for the polymerization of olefins, such as ethylene and propylene, leading to the production of polyethylene (PE) and polypropylene (PP). Additionally, they find applications in the synthesis of fine chemicals, pharmaceuticals, and other organic compounds due to their versatile catalytic properties.
Safety considerations are paramount when handling alkylaluminums, given their flammability and potential for self-ignition. Proper storage and handling procedures must be followed to ensure safe operation in industrial settings.
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ranolazine: A Novel Antianginal Agent for Treating Chronic AnginaRanolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
-
Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
-
Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical SynthesisMorpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
-
Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and ChallengesOxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges Introduction to Oxaliplatin-Based Therapies Oxaliplatin is a key chemotherapeutic agent widely used in the treatment of colorectal cancer. It belongs to the class of platinum-based drugs, which have been revolutionizing cancer therapy for decades. This article explores the advances and challenges in...
